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Compound of Interest

Compound Name: Pentyl isobutyrate

CAS No.: 2445-72-9

Cat. No.: B1581550

Get Quote

AN-GCMS-034

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate) is a volatile ester recognized for its

characteristic fruity aroma, reminiscent of apricot, pear, and banana.[1] It is a significant

component in the flavor and fragrance industry and is found naturally in various fruits. The

accurate identification and quantification of pentyl isobutyrate are crucial for quality control in

food and beverage production, as well as in the formulation of cosmetic and fragrance

products. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used

analytical technique for the separation, identification, and quantification of volatile and semi-

volatile compounds like pentyl isobutyrate, offering high sensitivity and specificity.[2] This

application note provides a detailed protocol for the analysis of pentyl isobutyrate using GC-

MS.
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Quantitative Data
The mass spectrum of pentyl isobutyrate generated by electron ionization (EI) shows

characteristic fragment ions that are used for its unequivocal identification and for quantification

in selected ion monitoring (SIM) mode. The primary fragmentation patterns are consistent with

the structure of a pentyl ester of isobutyric acid.

Table 1: Key Mass Spectral Data for Pentyl Isobutyrate

Property Value

Chemical Formula C₉H₁₈O₂

Molecular Weight 158.24 g/mol

CAS Number 2445-72-9

Major Mass Fragments (m/z) 43, 71, 89, 70, 41

Base Peak (m/z) 43

Kovats Retention Index ~1033 (Standard non-polar column)

Data sourced from PubChem and the NIST WebBook.[3][4]

Table 2: Characteristic Fragment Ions and Their Putative Structures

m/z Relative Intensity (%) Putative Ion Fragment

43 99.99 [C₃H₇]⁺ (Isopropyl cation)

71 ~50.64 [C₅H₁₁]⁺ (Pentyl cation)

89 ~45.34 [C₄H₉O₂]⁺

70 ~34.03 [C₅H₁₀]⁺

41 ~27.61 [C₃H₅]⁺

Relative intensities can vary slightly based on the specific instrumentation and analytical

conditions.[3]
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Experimental Protocols
This section details the methodology for the GC-MS analysis of pentyl isobutyrate, including

sample preparation and instrument parameters.

Sample Preparation
The appropriate sample preparation method depends on the sample matrix. For clean liquid

samples, a direct dilution is often sufficient. For more complex matrices, an extraction step is

necessary to isolate the analyte and remove interfering compounds.

1.1. Materials and Reagents

Pentyl isobutyrate standard (≥98% purity)

Internal standard (e.g., undecane or another suitable non-interfering compound)

High-purity volatile organic solvents (e.g., hexane, dichloromethane, methanol)[5]

Anhydrous sodium sulfate

Glass vials with Teflon-lined caps

Micropipettes and syringes

1.2. Preparation of Standards

Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of pentyl isobutyrate and

dissolve it in 100 mL of a suitable volatile solvent (e.g., hexane) in a volumetric flask.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

stock solution to achieve concentrations ranging from approximately 0.1 to 50 µg/mL.

Internal Standard (IS) Solution (100 µg/mL): Prepare a stock solution of the internal standard

(e.g., undecane) in the same solvent. Add the IS to all calibration standards and samples to

a final concentration of approximately 10 µg/mL.

1.3. Sample Extraction (Liquid-Liquid Extraction for Complex Matrices)
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Accurately measure a known volume or weight of the sample (e.g., 5 mL of a beverage).

Add the internal standard to the sample.

Perform a liquid-liquid extraction by adding a suitable extraction solvent (e.g., 2 mL of

dichloromethane) and vortexing for 1-2 minutes.[6]

Centrifuge the sample to separate the layers.

Carefully transfer the organic layer to a clean vial.

Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

The extract is now ready for GC-MS analysis. If necessary, concentrate the sample under a

gentle stream of nitrogen.

GC-MS Instrumentation and Parameters
The following parameters are a general guideline and may require optimization for specific

instruments and applications. The method is based on typical conditions for the analysis of

volatile esters.[7][8]

Table 3: GC-MS Instrument Parameters
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GC Parameters Setting

Column

5% Phenyl Methyl Siloxane (e.g., DB-5ms or

equivalent), 30 m x 0.25 mm ID, 0.25 µm film

thickness

Injector Temperature 250 °C

Injection Mode
Splitless (for trace analysis) or Split (e.g., 20:1

for higher concentrations)

Injection Volume 1 µL

Carrier Gas Helium, constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature: 50 °C, hold for 2 minutes.

Ramp at 10 °C/min to 250 °C. Hold at 250 °C for

5 minutes.

Transfer Line Temp. 280 °C

MS Parameters

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40-300 amu (Full Scan)

Acquisition Mode

Full Scan for qualitative analysis and

identification. Selected Ion Monitoring (SIM) for

quantitative analysis using the ions m/z 43, 71,

and 89.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the GC-MS analysis of pentyl
isobutyrate.
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Caption: Experimental workflow for the GC-MS analysis of pentyl isobutyrate.
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GC-MS System Logical Diagram
The diagram below illustrates the logical relationship between the main components of the GC-

MS system.
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Caption: Logical relationship of components in a GC-MS system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1581550/docs#application-note-
analysis-of-pentyl-isobutyrate-by-gas-chromatography-mass-spectrometry-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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